2-Amino-4,6-dichloropyridine
Overview
Description
Synthesis Analysis
The synthesis of 2-Amino-4,6-dichloropyridine derivatives has been explored through various routes, demonstrating the adaptability of this compound for chemical modifications. A notable approach involves the oxidation of 2,6-dichloropyridine, followed by nitration and reduction processes to produce 4-amino-2,6-dichloropyridine derivatives under mild conditions (Ma, Liu, & Yao, 2016). This method exemplifies the efficient and practical synthesis of the compound, highlighting its significance as an intermediate for further chemical exploration.
Molecular Structure Analysis
The molecular structure of 2-Amino-4,6-dichloropyridine and its derivatives is crucial for understanding its reactivity and interaction with other compounds. Structural studies, including crystallography and spectroscopy, reveal the presence of hydrogen bonds and other intermolecular interactions that influence the compound's chemical properties and reactivity. These structural insights are vital for designing derivatives with desired chemical and biological properties.
Chemical Reactions and Properties
2-Amino-4,6-dichloropyridine participates in a variety of chemical reactions, serving as a versatile intermediate for the synthesis of complex molecules. For instance, its reactivity with different amines allows for the preparation of substituted pyrimidines, showcasing the compound's utility in constructing heterocyclic compounds with potential biological activity (Li & Rosenau, 2009).
Scientific Research Applications
Synthesis of Energetic Materials
- Scientific Field: Organic Synthesis
- Application Summary: 2-Amino-4,6-dichloropyridine is used in the synthesis of energetic materials . These materials focus on new heterocyclic compounds with high densities, high heats of formation, and good detonation properties .
- Methods of Application: The synthesis involves oxidation of 2,6-dichloropyridine to give a pyridine N-oxide derivative, which is then subjected to nitration followed by reduction . Subsequent nitration of the product and nucleophilic displacement reaction are carried out to afford fully substituted energetic pyridine derivatives .
- Results/Outcomes: The synthetic reactions proceeded under mild conditions, yielding 4-amino-2,6-dichloropyridine .
Synthesis of Adamantane-Containing Amines
- Scientific Field: Medicinal Chemistry
- Application Summary: 2-Amino-4,6-dichloropyridine is used in the synthesis of adamantane-containing amines . These amines are of substantial interest for their perspective antiviral and psychotherapeutic activities .
- Methods of Application: The chlorine atom at the alpha-position of N-heterocycles is substituted by the amino group using nucleophilic substitution reactions with a series of adamantylalkylamines . The introduction of the second amino substituent in 4-amino-6-chloropyrimidine, 2-amino-chloropyrazine, and 1-amino-3-chloroisoquinoline was achieved using Pd(0) catalysis .
- Results/Outcomes: The prototropic equilibrium in these compounds was studied using NMR spectroscopy .
Synthesis of Disubstituted Pyrimidines
- Scientific Field: Organic Chemistry
- Application Summary: 2-Amino-4,6-dichloropyridine is used in the synthesis of disubstituted pyrimidines .
- Methods of Application: The synthesis involves tandem amination and Suzuki-Miyaura cross-coupling .
- Results/Outcomes: The process results in the synthesis of disubstituted pyrimidines .
Synthesis of Energetic Pyridine Derivatives
- Scientific Field: Organic Synthesis
- Application Summary: 2-Amino-4,6-dichloropyridine is used in the synthesis of energetic pyridine derivatives . These derivatives are of interest due to their high densities, high heats of formation, and good detonation properties .
- Methods of Application: The synthesis involves oxidation of 2,6-dichloropyridine to give a pyridine N-oxide derivative, which is then subjected to nitration followed by reduction . Subsequent nitration of the product and nucleophilic displacement reaction are carried out to afford fully substituted energetic pyridine derivatives .
- Results/Outcomes: The synthetic reactions proceeded under mild conditions, yielding 4-amino-2,6-dichloropyridine .
Synthesis of Pyrimidine-Based Compound Precursors
- Scientific Field: Organic Chemistry
- Application Summary: 2-Amino-4,6-dichloropyridine is used in the synthesis of pyrimidine-based compound precursors . These precursors are of interest due to their potential use in the synthesis of N-heterocyclic systems .
- Methods of Application: The synthesis involves a sequence of reactions of SNAr, solvolysis, and Claisen–Schmidt condensation on symmetrically substituted 2-amino-4,6-dichloropyrimidine-5-carbaldehyde .
- Results/Outcomes: The process results in the synthesis of pyrimidine-based compound precursors .
Synthesis of N-Substituted Azacalix Pyrimidines
- Scientific Field: Organic Chemistry
- Application Summary: 2-Amino-4,6-dichloropyridine is used in the synthesis of N-substituted azacalix pyrimidines .
- Methods of Application: The synthesis involves tandem amination and Suzuki-Miyaura cross-coupling .
- Results/Outcomes: The process results in the synthesis of N-substituted azacalix pyrimidines .
Synthesis of Energetic Pyridine Derivatives
- Scientific Field: Organic Synthesis
- Application Summary: 2-Amino-4,6-dichloropyridine is used in the synthesis of energetic pyridine derivatives . These derivatives are of interest due to their high densities, high heats of formation, and good detonation properties .
- Methods of Application: The synthesis involves oxidation of 2,6-dichloropyridine to give a pyridine N-oxide derivative, which is then subjected to nitration followed by reduction . Subsequent nitration of the product and nucleophilic displacement reaction are carried out to afford fully substituted energetic pyridine derivatives .
- Results/Outcomes: The synthetic reactions proceeded under mild conditions, yielding 4-amino-2,6-dichloropyridine .
Synthesis of Pyrimidine-Based Compound Precursors
- Scientific Field: Organic Chemistry
- Application Summary: 2-Amino-4,6-dichloropyridine is used in the synthesis of pyrimidine-based compound precursors . These precursors are of interest due to their potential use in the synthesis of N-heterocyclic systems .
- Methods of Application: The synthesis involves a sequence of reactions of SNAr, solvolysis, and Claisen–Schmidt condensation on symmetrically substituted 2-amino-4,6-dichloropyrimidine-5-carbaldehyde .
- Results/Outcomes: The process results in the synthesis of pyrimidine-based compound precursors .
Synthesis of N-Substituted Azacalix Pyrimidines
- Scientific Field: Organic Chemistry
- Application Summary: 2-Amino-4,6-dichloropyridine is used in the synthesis of N-substituted azacalix pyrimidines .
- Methods of Application: The synthesis involves tandem amination and Suzuki-Miyaura cross-coupling .
- Results/Outcomes: The process results in the synthesis of N-substituted azacalix pyrimidines .
Safety And Hazards
Future Directions
The synthesis and development of new energetic materials continue to focus on new heterocyclic compounds with high densities, high heats of formation, and good detonation properties . The potential use of nitro derivatives of pyridines and their bicyclic analogs has been reported for the synthesis of novel insensitive explosives .
properties
IUPAC Name |
4,6-dichloropyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2/c6-3-1-4(7)9-5(8)2-3/h1-2H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGJMDETXSYICGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1N)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50415706 | |
Record name | 2-Amino-4,6-dichloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50415706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4,6-dichloropyridine | |
CAS RN |
116632-24-7 | |
Record name | 4,6-Dichloro-2-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=116632-24-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-4,6-dichloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50415706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-4,6-dichloropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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